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Compound of Interest

Compound Name:
2,5-Dimethoxy-4-

nitrophenethylamine

Cat. No.: B1664026 Get Quote

An In-depth Examination of Alexander Shulgin's Synthesis and the Compound's

Physicochemical and Pharmacological Profile

This technical guide provides a comprehensive overview of the synthesis of 2,5-dimethoxy-4-
nitrophenethylamine (2C-N), as originally detailed by Alexander Shulgin in his seminal work,

PiHKAL (Phenethylamines I Have Known and Loved). This document is intended for

researchers, scientists, and drug development professionals, offering a detailed exploration of

the synthetic protocol, physicochemical properties, and the primary mechanism of action of this

psychoactive phenethylamine.

Introduction
2C-N is a synthetic phenethylamine and a member of the 2C family of psychedelic compounds.

[1][2] First synthesized and bioassayed by Alexander Shulgin, it is distinguished chemically by

the presence of a nitro group at the 4-position of the 2,5-dimethoxyphenyl ring.[1][2] This

structural feature imparts a distinct yellow to orange color to its salts, a characteristic not

observed in most other members of the 2C family where the salts are typically white.[1][2] This

guide will provide a detailed protocol for its synthesis, a summary of its known quantitative

data, and a visualization of its primary pharmacological pathway.

Synthesis of 2C-N
The synthesis of 2C-N, as described by Shulgin, is a nitration reaction of the precursor 2,5-

dimethoxyphenethylamine (2C-H). The following sections detail the experimental protocol for

the synthesis of the precursor and the final product.
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Synthesis of the Precursor: 2,5-
Dimethoxyphenethylamine (2C-H)
The synthesis of 2C-H typically starts from 2,5-dimethoxybenzaldehyde. While Shulgin's entry

for 2C-N in PiHKAL refers to the recipe for 2C-H, it does not provide the full synthesis of the

precursor. A common synthetic route involves the Henry reaction of 2,5-

dimethoxybenzaldehyde with nitromethane to form the corresponding nitrostyrene, followed by

reduction to the amine.

Experimental Workflow for 2C-H Synthesis
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Step 1: Nitrostyrene Formation Step 2: Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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